Cas no 60902-45-6 (n-Nonyltriphenylphosphoniumbromide)

• Product Name: n-Nonyltriphenylphosphoniumbromide
• CAS No: 60902-45-6
• MF: C₂₇H₃₄BrP
• MW: 469.436627864838
• MDL: MFCD00051875
• CID: 90081
• PubChem ID: 2724864
• Update Time: 2025-05-20

n-Nonyltriphenylphosphoniumbromide Chemical and Physical Properties

Names and Identifiers

• n-Nonyltriphenylphosphoniumbromide
• (1-Nonyl)triphenylphosphonium bromide
• nonyl(triphenyl)phosphanium,bromide
• Nonyltriphenylphosphonium bromide
• DTXSID70886414
• MFCD00051875
• NJXRQGKTLWXMID-UHFFFAOYSA-M
• Nonyltriphenylphosphoniumbromide
• nonyl(triphenyl)phosphanium;bromide
• Phosphonium, nonyltriphenyl-, bromide (1:1)
• EINECS 262-521-1
• AKOS017345131
• n-Nonyl triphenylphosphonium bromide
• (n-nonyl)triphenylphosphonium bromide
• 60902-45-6
• SCHEMBL1866839
• NS00056357
• Nonyl(triphenyl)phosphonium bromide
• Phosphonium, nonyltriphenyl-, bromide
• NONYLTRIPHENYLPHOSPHANIUM BROMIDE
• G67791
• DTXCID701025743

• MDL： MFCD00051875
• Inchi： 1S/C27H34P.BrH/c1-2-3-4-5-6-7-17-24-28(25-18-11-8-12-19-25,26-20-13-9-14-21-26)27-22-15-10-16-23-27;/h8-16,18-23H,2-7,17,24H2,1H3;1H/q+1;/p-1
• InChI Key： NJXRQGKTLWXMID-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCC
• BRN： 4223018

Computed Properties

• Exact Mass: 468.15800
• Monoisotopic Mass: 468.15815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White or cream solid
• Density: 1.158
• Melting Point: 65-68 °C
• PSA: 13.59000
• LogP: 3.73510
• Sensitiveness: Hygroscopic

n-Nonyltriphenylphosphoniumbromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on n-Nonyltriphenylphosphoniumbromide

Introduction to n-Nonyltriphenylphosphoniumbromide (CAS No 60902-45-6)

n-Nonyltriphenylphosphoniumbromide, with the chemical formula C₂₇H₃₅BrP, is a significant compound in the field of organophosphorus chemistry. This compound, identified by its CAS number 60902-45-6, has garnered attention due to its unique structural properties and versatile applications in pharmaceuticals, materials science, and catalysis. The long-chain alkyl group and the triphenylphosphonium cation contribute to its distinctive chemical behavior, making it a valuable reagent in various synthetic processes.

The synthesis of n-Nonyltriphenylphosphoniumbromide typically involves the reaction of triphenylphosphine with a brominated nonane derivative. This process highlights the compound's role as a phosphonium salt, which is characterized by its stability and reactivity in organic transformations. The bromide anion in the compound not only serves as a counterion but also participates in various ionic interactions, enhancing its utility in pharmaceutical formulations.

In recent years, n-Nonyltriphenylphosphoniumbromide has been extensively studied for its applications in drug delivery systems. Its ability to form stable complexes with bioactive molecules has made it a promising candidate for encapsulating therapeutic agents. These complexes can enhance the solubility and bioavailability of drugs, thereby improving their efficacy. Moreover, the compound's compatibility with various solvent systems allows for flexible formulation strategies, making it suitable for both oral and injectable medications.

Another area where n-Nonyltriphenylphosphoniumbromide has shown significant promise is in the field of polymer chemistry. The phosphonium cation can act as a catalyst or additive in polymerization reactions, influencing the properties of the resulting materials. For instance, it has been used to modify the thermal stability and mechanical strength of polymers. This application is particularly relevant in the development of advanced materials for electronics and coatings, where performance under extreme conditions is crucial.

The compound's role in catalysis extends beyond polymer chemistry. It has been employed as a phase-transfer catalyst in organic synthesis, facilitating reactions that would otherwise be difficult to achieve under conventional conditions. The long alkyl chain of n-Nonyltriphenylphosphoniumbromide enhances its solubility in both polar and non-polar environments, making it an effective mediator in heterogeneous catalytic systems. This property has led to its use in industrial processes where efficient reaction conversion is desired.

Recent research has also explored the potential of n-Nonyltriphenylphosphoniumbromide in energy storage applications. Its ability to form stable ionic liquids has been investigated for use in supercapacitors and batteries. These ionic liquids offer high conductivity and thermal stability, which are essential for efficient energy storage devices. The unique combination of properties provided by n-Nonyltriphenylphosphoniumbromide makes it a compelling candidate for advancing next-generation energy technologies.

In conclusion, n-Nonyltriphenylphosphoniumbromide (CAS No 60902-45-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features and chemical properties make it indispensable in pharmaceuticals, materials science, and catalysis. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation and progress in these fields.